Cas no 61137-09-5 (1,2,4-Benzenetricarboxylic Acid 1-(2-ethylhexyl) Ester)
61137-09-5 structure
Product Name:1,2,4-Benzenetricarboxylic Acid 1-(2-ethylhexyl) Ester
CAS No:61137-09-5
MF:C17H22O6
MW:322.352985858917
CID:491009
PubChem ID:111354
Update Time:2025-04-19
1,2,4-Benzenetricarboxylic Acid 1-(2-ethylhexyl) Ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Benzenetricarboxylic acid, 1-(2-ethylhexyl) ester
- NS00064378
- 4-(2-ethylhexoxycarbonyl)benzene-1,3-dicarboxylic acid
- 1(Or 2)-(2-ethylhexyl) dihydrogen benzene-1,2,4-tricarboxylate
- 4-(((2-ethylhexyl)oxy)carbonyl)isophthalic acid
- EINECS 272-110-9
- starbld0001068
- Trimellitic anhydride, mono-2-ethylhexyl ester
- 1,2,4-Benzenetricarboxylic Acid 1-(2-ethylhexyl) Ester
- 1(or 2)-(2-Ethylhexyl) trimellitate
- 61137-09-5
- Trimelliticacid-2-ethylhexyl Ester
- 1,2,4-Benzenetricarboxylic acid, 1(or 2)-(2-ethylhexyl) ester
- BPAVWKYYIPGEQX-UHFFFAOYSA-N
- 68735-92-2
- SCHEMBL4141137
-
- Inchi: 1S/C17H22O6/c1-3-5-6-11(4-2)10-23-17(22)13-8-7-12(15(18)19)9-14(13)16(20)21/h7-9,11H,3-6,10H2,1-2H3,(H,18,19)(H,20,21)
- InChI Key: BPAVWKYYIPGEQX-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(C(=O)O)=CC=1C(=O)O)=O)CC(CC)CCCC
Computed Properties
- Exact Mass: 320.126
- Monoisotopic Mass: 322.14163842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 10
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 106.56
1,2,4-Benzenetricarboxylic Acid 1-(2-ethylhexyl) Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B190025-1mg |
1,2,4-Benzenetricarboxylic Acid 1-(2-ethylhexyl) Ester |
61137-09-5 | 1mg |
$ 211.00 | 2023-04-19 | ||
| TRC | B190025-10mg |
1,2,4-Benzenetricarboxylic Acid 1-(2-ethylhexyl) Ester |
61137-09-5 | 10mg |
$ 1642.00 | 2023-04-19 | ||
| A2B Chem LLC | AG71784-1mg |
1,2,4-Benzenetricarboxylic Acid 1-(2-ethylhexyl) Ester |
61137-09-5 | 1mg |
$322.00 | 2024-04-19 | ||
| A2B Chem LLC | AG71784-10mg |
1,2,4-Benzenetricarboxylic Acid 1-(2-ethylhexyl) Ester |
61137-09-5 | 10mg |
$1717.00 | 2024-04-19 |
1,2,4-Benzenetricarboxylic Acid 1-(2-ethylhexyl) Ester Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
61137-09-5 (1,2,4-Benzenetricarboxylic Acid 1-(2-ethylhexyl) Ester) Related Products
- 28553-12-0(Diisononyl phthalate)
- 84-74-2(Dibutyl phthalate)
- 84-75-3(Di-n-hexyl Phthalate)
- 84-77-5(Didecyl Phthalate (~90%))
- 131-18-0(1,2-dipentyl benzene-1,2-dicarboxylate)
- 26761-40-0(Diisodecyl Phthalate (mixture of branched chain isomers))
- 6422-86-2(Dioctyl Terepthalate)
- 27554-26-3(Diisooctyl phthalate)
- 117-81-7(Bis(2-ethylhexyl) phthalate)
- 85-68-7(Benzyl butyl phthalate)
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